Cas no 1567679-98-4 (4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one)

• Product name: 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one
• CAS No: 1567679-98-4
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 4779727

4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one
• 4-CHLORO-5H-PYRROLO[3,4-D]PYRIMIDIN-7(6H)-ONE
• 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one

• Inchi： 1S/C6H4ClN3O/c7-5-3-1-8-6(11)4(3)9-2-10-5/h2H,1H2,(H,8,11)
• InChI Key： WUTNMHKJEUEAJO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(NC2)=O)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 0.3
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one

Comprehensive Overview of 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one (CAS No. 1567679-98-4)

The compound 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one (CAS No. 1567679-98-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrimidine derivative is characterized by a fused pyrrolo[3,4-d]pyrimidin-7-one core, which is a privileged scaffold in drug discovery. The presence of a chloro substituent at the 4-position further enhances its reactivity, making it a versatile intermediate for the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one has surged, driven by their applications in the development of kinase inhibitors, anticancer agents, and antiviral drugs. Researchers are particularly interested in its potential role in targeting protein kinases, which are critical in cellular signaling pathways. The compound's pyrimidine core is a common motif in FDA-approved drugs, underscoring its importance in medicinal chemistry.

From a synthetic perspective, 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one (CAS No. 1567679-98-4) is often utilized as a building block for the construction of more complex pharmaceutical intermediates. Its chloro group allows for facile functionalization via nucleophilic substitution reactions, enabling the introduction of diverse substituents. This flexibility makes it a valuable tool for combinatorial chemistry and high-throughput screening campaigns.

The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are critical factors in its application. Recent studies have focused on optimizing these parameters to enhance its efficacy in biological systems. For instance, modifications to the pyrrolo[3,4-d]pyrimidin-7-one core have been explored to improve its metabolic stability and reduce potential toxicity.

In the context of green chemistry, researchers are also investigating sustainable synthetic routes for 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one. The use of catalysts and solvent-free conditions are being explored to minimize environmental impact. This aligns with the growing trend toward eco-friendly and cost-effective production methods in the chemical industry.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, there is a growing need for tailored therapeutic agents. The pyrimidine scaffold of 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one offers a platform for the development of targeted therapies, particularly in oncology and infectious diseases.

In summary, 4-Chloro-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one (CAS No. 1567679-98-4) is a multifaceted compound with broad applications in drug discovery and development. Its unique structure, combined with its synthetic versatility, makes it a valuable asset in the quest for novel therapeutics. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.